Cas no 61613-17-0 ([1,1'-Biisobenzofuran]-3,3'(1H,1'H)-dione, 1,1'-dimethyl-)

• Product name: [1,1'-Biisobenzofuran]-3,3'(1H,1'H)-dione, 1,1'-dimethyl-
• CAS No: 61613-17-0
• MF: C₁₈H₁₄O₄
• MW: 294.30136
• CID: 472812
• PubChem ID: 395477

[1,1'-Biisobenzofuran]-3,3'(1H,1'H)-dione, 1,1'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biisobenzofuran]-3,3'(1H,1'H)-dione, 1,1'-dimethyl-
• 3-methyl-3-(1-methyl-3-oxo-2-benzofuran-1-yl)-2-benzofuran-1-one
• DTXSID90327894
• NCI60_035900
• CHEMBL1969667
• 3-methyl-3-(1-methyl-3-oxo-isobenzofuran-1-yl)isobenzofuran-1-one
• NSC700118
• NSC-700118
• 1,1'-Dimethyl-[1,1'-biisobenzofuran]-3,3'(1H,1'H)-dione
• 61613-17-0

• Inchi： InChI=1S/C18H14O4/c1-17(13-9-5-3-7-11(13)15(19)21-17)18(2)14-10-6-4-8-12(14)16(20)22-18/h3-10H,1-2H3
• InChI Key： XCHFZQHAUQXSMG-UHFFFAOYSA-N
• SMILES： CC1(C2=CC=CC=C2C(=O)O1)C3(C4=CC=CC=C4C(=O)O3)C

Computed Properties

• Exact Mass: 294.08922
• Monoisotopic Mass: 294.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 52.6